Cas no 899991-30-1 (N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899991-30-1
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5493271
• Update Time: 2025-10-08

N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-chloro-3-nitrophenyl)-1,2-dihydro-1-[(2-methylphenyl)methyl]-2-oxo-
• N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16ClN3O4/c1-13-5-2-3-6-14(13)12-23-10-4-7-16(20(23)26)19(25)22-15-8-9-17(21)18(11-15)24(27)28/h2-11H,12H2,1H3,(H,22,25)
• InChI Key： QWZYEWRCZXSJRN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C)C=CC=C1C(NC1=CC=C(Cl)C([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No 899991-30-1, known as N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups and aromatic systems, making it a promising candidate for various applications.

At its core, the molecule features a dihydropyridine ring system, a structural motif that is well-known for its role in calcium channel blockers and other pharmaceutical agents. The presence of a carboxamide group further enhances its potential for bioactivity, as such groups are often involved in hydrogen bonding and other key interactions within biological systems. Additionally, the 4-chloro-3-nitrophenyl substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery efforts. For instance, researchers have explored the use of similar dihydropyridine derivatives in targeting specific enzymes and receptors involved in neurodegenerative diseases. The N-(4-chloro-3-nitrophenyl) moiety has been shown to exhibit selective binding to certain protein targets, suggesting its potential utility in developing novel therapeutics. Furthermore, the 2-methylphenyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution properties within the body.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The synthesis typically begins with the preparation of the dihydropyridine ring through a condensation reaction, followed by successive substitutions and functional group transformations to introduce the desired substituents. The use of microwave-assisted synthesis techniques has been reported to significantly accelerate this process while maintaining high yields and purity.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For example, its unique electronic properties make it a strong candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. The combination of electron-withdrawing and electron-donating groups within its structure enables efficient charge transport and emission characteristics. Recent research has demonstrated that derivatives of this compound can achieve high luminous efficiency under electroluminescent conditions.

Another emerging application lies in agrochemicals. The N-(4-chloro-3-nitrophenyl) group has been associated with pesticidal activity against various insect species. By modifying the substituents on the dihydropyridine ring, chemists can fine-tune the compound's toxicity profile to enhance efficacy while minimizing environmental impact. Field trials conducted under controlled conditions have shown promising results in controlling pest populations without adverse effects on non-target organisms.

From an environmental standpoint, understanding the fate and behavior of this compound is critical for ensuring sustainable practices. Studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that certain microbial communities possess enzymes capable of breaking down complex aromatic systems like those present in this molecule. These findings underscore the importance of green chemistry principles in designing compounds that are both effective and environmentally benign.

In conclusion, N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a remarkable example of how advanced synthetic techniques and interdisciplinary research can lead to innovative solutions across multiple scientific domains. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it stands poised to make significant contributions to fields ranging from medicine to materials science.